N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antimicrobial Applications
Antibacterial and Antifungal Properties : Compounds with structural similarities to N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)oxamide have been shown to exhibit significant in vitro antibacterial and antifungal activities (Desai, Dodiya, & Shihora, 2011). This highlights their potential as antimicrobial agents.
Synthesis of Antimicrobial Agents : Research on similar compounds has focused on their synthesis and evaluation for antimicrobial activity against various bacterial and fungal species, indicating a broad spectrum of potential uses in combating microbial infections (Incerti et al., 2017).
Anti-inflammatory and Analgesic Applications
- Potential Analgesic and Anti-inflammatory Activity : Studies have shown that derivatives of thiazolidinone, a core component of the compound , exhibit promising analgesic and anti-inflammatory activity (Deep et al., 2012). This suggests possible applications in pain management and inflammatory disorders.
Anticancer Applications
- Evaluation Against Cancer Cell Lines : Similar compounds have been evaluated for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. This indicates a potential application in cancer therapy (Ravinaik et al., 2021).
Neuroprotective Applications
- Anti-anoxic Activity in Mice : Related compounds have been tested for anti-anoxic (AA) activity in mice, suggesting potential neuroprotective applications (Ohkubo et al., 1995).
Other Applications
Synthesis of Various N-Heterocycles : The compound's structural components are used in the synthesis of various nitrogen-containing heterocycles, which could have multiple applications across different fields of chemistry and pharmacology (Gratia et al., 2014).
Docking Studies for Antihypertensive Drugs : Docking studies with structures similar to this compound have been conducted to search for potential antihypertensive drugs, indicating its relevance in cardiovascular research (Drapak et al., 2019).
Properties
IUPAC Name |
N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O5S/c22-16(18-5-7-20-8-10-26-11-9-20)17(23)19-14-3-1-4-15(13-14)21-6-2-12-27(21,24)25/h1,3-4,13H,2,5-12H2,(H,18,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCPQTWVKCCPAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.